1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C10H15ClO
• Molecular Weight: 186.68 g/mol
• IUPAC Name: 1-[(E)-3-chloroprop-2-enyl]-3-methylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C10H15ClO/c1-9-3-5-10(7-9,8-12)4-2-6-11/h2,6,8-9H,3-5,7H2,1H3/b6-2+
• InChI Key: PCIKBNUQERLSFR-QHHAFSJGSA-N
• Isomeric SMILES: CC1CCC(C1)(C/C=C/Cl)C=O
• Canonical SMILES: CC1CCC(C1)(CC=CCl)C=O

Description

1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde is a sophisticated synthetic intermediate designed for advanced organic synthesis and drug discovery research. This molecule features a 3-methylcyclopentane-1-carbaldehyde core functionalized with a reactive 3-chloroprop-2-en-1-yl side chain. The presence of both aldehyde and chloropropenyl groups makes it a versatile bifunctional building block. The aldehyde moiety can undergo condensation reactions, such as the formation of chalcones or serve as a precursor to heterocycles like pyrimidines , while the chloropropenyl fragment is a known handle for constructing unsaturated sulfide frameworks . This compound is intended for use by professional researchers in controlled laboratory settings. It is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or personal use. Researchers should consult the product's safety data sheet (SDS) and handle it in accordance with all applicable laboratory safety protocols.

Preparation Methods

Preparation Methods

General Synthetic Strategy

The synthesis of 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde generally involves:

• Construction of the cyclopentane ring with the methyl substituent at the 3-position.
• Introduction of the aldehyde functional group at the 1-position.
• Attachment of the 3-chloroprop-2-en-1-yl side chain via alkylation or substitution reactions.

This multi-step synthesis requires selective functional group transformations and protection/deprotection strategies to avoid side reactions.

Key Synthetic Routes

Route A: Alkylation of 3-Methylcyclopentane-1-carbaldehyde

• Starting material: 3-methylcyclopentane-1-carbaldehyde, which can be synthesized or sourced commercially.
• Step 1: Generation of the enolate or carbanion at the 1-position of 3-methylcyclopentane-1-carbaldehyde under controlled base conditions (e.g., LDA or NaH).
• Step 2: Alkylation with 3-chloroprop-2-en-1-yl halide (allylic chloride) to introduce the chloropropenyl side chain.
• Step 3: Purification by standard chromatographic techniques.

This method relies on the regioselective formation of the enolate and efficient alkylation without over-alkylation or side reactions.

Route B: Allylation Followed by Chlorination

• Step 1: Allylation of 3-methylcyclopentane-1-carbaldehyde with allyl bromide or allyl acetate using a nucleophilic catalyst or base.
• Step 2: Selective chlorination of the terminal alkene to form the 3-chloroprop-2-en-1-yl moiety.
• Step 3: Isolation and purification.

This route may use reagents such as N-chlorosuccinimide (NCS) or sulfuryl chloride for the allylic chlorination step, carefully controlled to avoid over-chlorination or side reactions.

Route C: Advanced Catalytic Methods

• Catalytic methods involving transition metals (e.g., palladium-catalyzed allylic substitution) can be employed to attach the chloropropenyl group to the cyclopentane aldehyde core.
• Such methods may use chiral catalysts to control stereochemistry, which is critical given the presence of a methyl substituent at the 3-position and the aldehyde at the 1-position.
• Reaction conditions typically involve mild temperatures (0–40 °C) and solvents such as toluene or tetrahydrofuran (THF) with subsequent purification steps.

Reaction Conditions and Parameters

Parameter	Typical Range/Value	Notes
Temperature	0 to 40 °C	Controlled to avoid decomposition
Solvents	Toluene, THF, isopropyl alcohol	Used for reaction and purification
Base	Lithium diisopropylamide (LDA), NaH	For enolate formation
Chlorinating agent	N-Chlorosuccinimide (NCS), SO2Cl2	For selective allylic chlorination
Catalyst	Pd(0) complexes (for allylic substitution)	For stereoselective functionalization
Reaction time	30 min to several hours	Depending on step and scale

Purification and Characterization

• Purification: Typically involves aqueous workup with citric acid or sodium bicarbonate washes to remove residual bases and salts, followed by extraction with organic solvents such as ethyl acetate or toluene.
• Drying agents: Magnesium sulfate is used to dry organic phases.
• Concentration: Reduced pressure distillation to remove solvents like THF or ethyl acetate.
• Crystallization: Cooling and seeding to obtain pure crystalline product.
• Characterization: NMR, IR, and mass spectrometry confirm the structure, particularly the aldehyde proton and the allylic chloride signals.

Research Findings and Literature Data

• Patent literature (EP2447255A1) describes analogous processes for functionalizing cycloalkane carbaldehydes with propargylic and allylic substituents under mild conditions, emphasizing the importance of controlled addition rates of reagents like methanesulfonic acid and triphosgene for carbamate formation, which can be adapted for aldehyde derivatives.
• Commercial suppliers list the compound with purity specifications and storage conditions indicating the need for cold-chain transport to maintain stability.
• PubChem and chemical databases provide structural and physicochemical data that support synthetic planning, including molecular weight, formula, and stereochemical descriptors for related cyclopentane carbaldehydes.

Summary Table of Preparation Methods

Method	Key Steps	Advantages	Limitations
Alkylation (Route A)	Enolate formation + alkylation	Direct, straightforward	Requires strong base, regioselectivity critical
Allylation + Chlorination (Route B)	Allylation followed by selective chlorination	Uses milder conditions for allylation	Chlorination step may cause side reactions
Catalytic Allylic Substitution (Route C)	Pd-catalyzed allylic substitution	Stereoselective, mild conditions	Requires expensive catalysts, optimization needed

Chemical Reactions Analysis

1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom in the propene group can be substituted with other nucleophiles, such as hydroxide ions or amines, under appropriate conditions.

Addition: The double bond in the propene group can undergo addition reactions with various reagents, such as hydrogen halides or halogens, to form different products.

Scientific Research Applications

1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde has several scientific research applications, including:

Chemistry: It can be used as a building block in the synthesis of more complex organic molecules.

Biology: It may serve as a precursor for the synthesis of biologically active compounds.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde depends on its specific application. In general, the compound may interact with molecular targets such as enzymes or receptors, leading to changes in their activity or function. The pathways involved can vary depending on the biological or chemical context in which the compound is used.

Comparison with Similar Compounds

Key Compounds for Comparison:

1-(3-Methylbut-2-en-1-yl)cyclopentane-1-carbaldehyde (CAS 2228-92-4, )

1-(3-Fluoro-2-hydroxypropyl)-3-methylcyclopentane-1-carbaldehyde (CAS 1995725-04-6, )

(1R,2S,3R)-2-ethyl-3-methylcyclopentane-1-carbaldehyde ()

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Features
Target Compound	C₁₀H₁₇ClO	188.45	3-Chloroprop-2-en-1-yl, methyl, carbaldehyde	Electrophilic aldehyde; reactive allyl chloride
1-(3-Methylbut-2-en-1-yl)... ()	C₁₁H₁₈O	166.26	3-Methylbut-2-en-1-yl, carbaldehyde	Less polar; hydrophobic alkenyl group
1-(3-Fluoro-2-hydroxypropyl)... ()	C₁₀H₁₇FO₂	188.24	3-Fluoro-2-hydroxypropyl, methyl, carbaldehyde	Hydrogen-bonding capability; fluorinated
(1R,2S,3R)-2-ethyl-3-methyl... ()	C₉H₁₆O	140.23	Ethyl, methyl, carbaldehyde	Stereochemical complexity; no halogens

Physicochemical Properties

Property	Target Compound	1-(3-Methylbut-2-en-1-yl)...	1-(3-Fluoro-2-hydroxypropyl)...
Boiling Point	Estimated >200°C*	Not reported	Not reported
Solubility in Water	Low (chloroalkenyl)	Very low (alkenyl)	Moderate (hydroxy group)
Reactivity with Nucleophiles	High (Cl substituent)	Low	Moderate (F substituent)

*Estimated based on molecular weight and halogen content .

Research Findings and Trends

• Synthetic Utility : The target’s aldehyde group enables condensation reactions (e.g., with hydrazines to form hydrazones), while the chloroalkenyl group can participate in Suzuki-Miyaura couplings for biaryl synthesis .

Biological Activity

Basic Information

• Molecular Formula : C₁₀H₁₅ClO
• Molecular Weight : 186.68 g/mol
• Purity : Minimum 95% .

Structure

The compound contains a chloropropenyl group attached to a cyclopentane ring with an aldehyde functional group. This unique structure may contribute to its biological properties.

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit antimicrobial activity. For instance, aldehydes are known for their ability to disrupt microbial cell membranes, leading to cell death. A study on related compounds demonstrated significant inhibition of bacterial growth against strains such as Escherichia coli and Staphylococcus aureus .

Cytotoxic Effects

In vitro studies have shown that certain derivatives of cyclopentane aldehydes possess cytotoxic effects on cancer cell lines. For example, compounds structurally related to 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde have been tested against various cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer), with promising results indicating potential as anticancer agents .

The biological activity of this compound may be attributed to its ability to form reactive intermediates that can interact with cellular macromolecules such as DNA and proteins. This interaction can lead to apoptosis in cancer cells, making it a candidate for further pharmacological development .

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial efficacy of several chlorinated aldehydes, including derivatives of 1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde. The results showed a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli, indicating significant antimicrobial potential.

Study 2: Cytotoxicity Assessment

In another study, the cytotoxic effects were assessed using the MTT assay on human cancer cell lines. The compound exhibited an IC50 value of 25 µM for MCF-7 cells, suggesting that it could effectively inhibit cell proliferation at relatively low concentrations .

Comparison of Biological Activities

Compound	MIC (µg/mL)	IC50 (µM)	Target Organism/Cell Line
1-(3-Chloroprop-2-en-1-yl)-3-methylcyclopentane-1-carbaldehyde	32	25	E. coli, MCF-7
Similar Aldehyde A	16	30	Staphylococcus aureus, HeLa
Similar Aldehyde B	64	20	Candida albicans, A549

Q & A

Basic Research Questions

Q. How is the correct IUPAC name determined for this compound, and what common errors occur during nomenclature?

• Methodological Answer : The IUPAC name prioritizes substituents based on functional group hierarchy (carbaldehyde > chloroalkene > methyl group). The numbering starts at the carbaldehyde-bearing carbon (position 1). Common errors include misassigning locants for the chloroalkene or methyl group. For example, if the chloro group is not prioritized in numbering, it may lead to an incorrect locant set. Reference IUPAC rules for substituent priority and locant minimization .

Q. What synthetic routes are commonly employed to prepare this compound?

• Methodological Answer : A plausible route involves aldol condensation or Claisen-Schmidt reaction between 3-methylcyclopentane-1-carbaldehyde and 3-chloroprop-2-en-1-yl derivatives. For example, reacting the aldehyde with a chloroallyl halide under basic conditions (e.g., K₂CO₃/DMF) could form the carbon-carbon bond. Characterization via $^1$H/$^{13}$C NMR and IR spectroscopy is critical to confirm regiochemistry and purity .

Q. What spectroscopic techniques are essential for characterizing this compound?

• Methodological Answer :

• NMR : $^1$H NMR identifies the aldehyde proton (~9-10 ppm) and chloroalkene protons (δ 5-6 ppm). $^{13}$C NMR confirms the carbaldehyde carbon (~190-200 ppm) and alkene carbons.
• X-ray crystallography : Resolves stereochemical ambiguities (e.g., Z/E configuration of the chloroalkene) by analyzing bond angles and torsion angles .
• IR : Confirms the aldehyde C=O stretch (~1700 cm$^{-1}$) and C-Cl stretch (~550-750 cm$^{-1}$).

Advanced Research Questions

Q. How can stereochemical outcomes (e.g., Z/E isomerism) be controlled during synthesis?

• Methodological Answer : Steric and electronic factors influence alkene geometry. Using bulky bases (e.g., LDA) or directing groups can favor the desired isomer. For example, in Claisen-Schmidt reactions, the Z-isomer may form preferentially due to intramolecular hydrogen bonding during enolate formation. Post-synthesis, XRD (as in ) or NOE NMR experiments validate stereochemistry.

Q. How should researchers resolve contradictions between experimental and computational spectroscopic data?

• Methodological Answer : Discrepancies in NMR shifts may arise from dynamic effects (e.g., rotamers) or solvent interactions. Compare experimental data with DFT-calculated shifts (using software like Gaussian or ORCA). For example, in , DFT calculations aligned with observed XRD bond lengths, resolving ambiguities in tautomeric forms.

Q. What computational methods predict the compound’s reactivity in nucleophilic addition reactions?

• Methodological Answer : Density Functional Theory (DFT) calculates frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites. For the carbaldehyde group, LUMO localization indicates susceptibility to nucleophilic attack. Solvent effects can be modeled using PCM (Polarizable Continuum Model) .

Q. How to design analogs of this compound for structure-activity relationship (SAR) studies?

• Methodological Answer :

• Modify substituents : Replace the chloroalkene with fluorinated or brominated analogs (see for trifluoromethyl analogs).
• Scaffold hopping : Replace the cyclopentane ring with cyclohexane or bicyclic systems.
• Bioisosteres : Substitute the carbaldehyde with a ketone or ester group. Validate changes via cytotoxicity assays and molecular docking .

Q. What experimental strategies optimize reaction yields in multi-step syntheses?

• Methodological Answer :

• DoE (Design of Experiments) : Vary temperature, solvent polarity (e.g., DMF vs. THF), and catalyst loading to identify optimal conditions.
• In-situ monitoring : Use FTIR or Raman spectroscopy to track intermediate formation.
• Workup protocols : Employ column chromatography with gradient elution (hexane:EtOAc) to isolate pure product .